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Application Notes for Researchers and Drug
Development Professionals
Ketac-Bond is a self-cured, radiopaque glass ionomer cement utilized as a cavity liner.[1][2] Its

clinical efficacy is attributed to its chemical adhesion to both enamel and dentin, which

promotes marginal integrity, and its sustained release of fluoride ions.[1][2] This document

provides a detailed protocol for the application of Ketac-Bond as a cavity liner, intended for

use in research and preclinical development settings. Adherence to this protocol is crucial for

achieving consistent and reliable experimental outcomes.

Key Properties and Characteristics:
Adhesion: Ketac-Bond chemically bonds to the tooth structure, minimizing the need for

extensive cavity preparation and reducing the risk of microleakage.[3]

Fluoride Release: The material serves as a long-term reservoir for fluoride ions, which can

aid in the prevention of secondary caries.[1]

Biocompatibility: Glass ionomer cements are known for their good biocompatibility with

pulpal tissue.[4]

Radiopacity: Allows for clear visibility on radiographs, aiding in diagnostic procedures.[1]
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Specific mechanical property data for Ketac-Bond is not extensively available in the public

domain. However, data from studies on closely related Ketac glass ionomer products and bond

strength studies involving Ketac-Bond are presented below for reference.

Property Value Material Source

Shear Bond Strength

to Dentin

Greater with

polyacrylic acid

treatment

Ketac-Bond [5]

Tensile Bond Strength

to Dentin

19.0 to 21.7 kg/cm ²

(untreated)
Ketac-Bond [1]

Compressive Strength 210 ± 13 MPa Ketac Molar [6]

Flexural Strength 37 ± 6 MPa Ketac Molar [6]

Surface Hardness 420 ± 82 MPa Ketac Molar [6]

Experimental Protocols
Materials and Equipment:

Ketac-Bond Powder (Yellow) and Liquid

Ketac Conditioner (25% polyacrylic acid solution)

Calcium hydroxide pulp capping agent (if required)

Non-metallic mixing spatula

Mixing pad

Appropriate dental instruments for application

Timer

Air/water syringe

Cotton pellets
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Detailed Application Protocol:
Cavity Preparation:

Excavate the carious tooth structure. Undercuts are not necessary for the retention of

Ketac-Bond.[3]

Ensure a minimum material thickness of 0.5 mm will be achievable.[4]

Rinse the preparation thoroughly with a water spray to remove debris.[4]

Pulp Protection (if applicable):

In deep cavities where the pulp is in close proximity, apply a thin layer of a hard-setting

calcium hydroxide material over the deepest areas to protect the pulp.[3][4]

Dentin Conditioning:

Apply Ketac Conditioner (25% polyacrylic acid) to the prepared dentin surfaces using a

cotton pellet or brush.[3][4]

Allow the conditioner to react for 10 seconds.[3][4]

Thoroughly rinse the cavity with copious amounts of water for at least 10 seconds.[3][4]

Gently dry the cavity with short bursts of oil-free air or by blotting with cotton pellets.

Crucially, do not desiccate the dentin. The surface should have a moist, glossy

appearance. Over-drying can lead to post-operative sensitivity.[3][4]

Dosing and Mixing:

Shake the Ketac-Bond powder bottle before dispensing to fluff the powder.[7]

Dispense one level scoop of powder onto a mixing pad.[3]

Dispense two drops of the liquid adjacent to the powder.[3]

Using a non-metallic spatula, incorporate the powder into the liquid in one portion.[3]
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Mix rapidly for 30 seconds to a homogeneous, creamy consistency.[3] When properly

mixed, the material should stretch approximately 1/2 inch from the mixing pad.[3]

Application:

Using a suitable instrument, apply a thin, even layer of the mixed Ketac-Bond to the

prepared cavity walls and floor.[3]

Do not use the mixture if it has lost its glossy appearance, as this indicates the onset of

the setting reaction.[3]

The working time, including mixing, is approximately 2 minutes from the start of mixing at

a room temperature of 23°C (73°F).[3]

Setting:

Allow the Ketac-Bond to set undisturbed. The setting time from the start of mixing is

approximately 4 minutes.[3]

The setting time in the oral cavity is approximately 2 minutes.[3]

Higher temperatures will accelerate the setting time.[3]

Final Restoration:

After the final set of the Ketac-Bond liner, proceed with the placement of the final

restorative material (e.g., composite resin, amalgam) according to the manufacturer's

instructions.

Visualized Workflow

Cavity Preparation & Conditioning Mixing Application & Setting

1. Cavity Preparation 2. Pulp Protection (if needed) 3. Apply Ketac Conditioner (10s) 4. Rinse Thoroughly 5. Gently Dry (Do Not Desiccate) 6. Dose Powder & Liquid 7. Mix for 30 seconds 8. Apply Liner 9. Allow to Set (4 mins) 10. Place Final Restoration
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Click to download full resolution via product page

Caption: Workflow for Ketac-Bond application as a cavity liner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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